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Compound of Interest

Compound Name: Tetraethylene glycol monotosylate

Cat. No.: B1679202

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of tetraethylene glycol monotosylate, a key
intermediate in bioconjugation, drug delivery systems, and as a linker in Proteolysis Targeting
Chimeras (PROTACS). Its hydrophilic polyethylene glycol (PEG) spacer enhances solubility
and provides a flexible linker for various applications.

Chemical Structure and Formula

Tetraethylene glycol monotosylate is the product of the monosulfonylation of tetraethylene
glycol with p-toluenesulfonyl chloride. The tosyl group serves as an excellent leaving group,
facilitating nucleophilic substitution reactions for the attachment of this PEG linker to other
molecules.

Molecular Formula: C1sH2407S[1][2][3]
IUPAC Name: 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl 4-methylbenzenesulfonate[3]

Synonyms: Tos-PEG4, Monotosylated tetraethylene glycol, 2-[2-[2-(2-
Hydroxyethoxy)ethoxy]ethoxy]ethyl tosylate[1][2]
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Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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